Cas no 315242-23-0 (3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one)
315242-23-0 structure
Product Name:3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
CAS No:315242-23-0
MF:C23H22O4S
MW:394.483385562897
CID:6613963
PubChem ID:2884084
Update Time:2023-12-01
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
- AKOS000569166
- Q27182691
- CHEMBL1560460
- 3-(4-methoxyphenyl)-1-phenyl-3-tosylpropan-1-one
- CB12217
- HMS2451E09
- SMR000177789
- BIM-0009435.P001
- MLS000561009
- 3-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-1-phenyl-1-propanone
- SMSF0012880
- CHEBI:105017
- F0862-0468
- CBMicro_009420
- MFCD02215058
- 3-(4-Methoxy-phenyl)-1-phenyl-3-(toluene-4-sulfonyl)-propan-1-one
- AKOS016245192
- 3-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-1-phenylpropan-1-one
- 315242-23-0
-
- Inchi: 1S/C23H22O4S/c1-17-8-14-21(15-9-17)28(25,26)23(19-10-12-20(27-2)13-11-19)16-22(24)18-6-4-3-5-7-18/h3-15,23H,16H2,1-2H3
- InChI Key: ANHWSKCBERYBNG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC(=CC=1)OC)CC(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 394.12388035g/mol
- Monoisotopic Mass: 394.12388035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 68.8Ų
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0862-0468-2μmol |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-5μmol |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-10μmol |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-20μmol |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-1mg |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-2mg |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-3mg |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-4mg |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-5mg |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0862-0468-10mg |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one |
315242-23-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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